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Compound of Interest

Compound Name: Alfaprostol

CAS No.: 74176-31-1

Cat. No.: B1665698

Get Quote

This guide provides a comprehensive comparison of Alfaprostol's performance with other

alternatives for inducing parturition in sows, supported by experimental data. It is intended for

researchers, scientists, and drug development professionals seeking an objective analysis of

Alfaprostol's efficacy.

Data Presentation: Efficacy in Parturition Induction
The following tables summarize quantitative data from key clinical trials investigating the

efficacy of Alfaprostol and a common alternative, Cloprostenol, for inducing farrowing in sows.

Table 1: Dose-Response of Alfaprostol for Induction of Parturition in Sows[1]
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Treatment Group N

Interval from
Injection to
Farrowing (hours,
mean ± SE)

Sows Farrowing
within 23-33h of
Injection (%)

Control (Vehicle) 28 55.2 ± 7.1 15

0.5 mg Alfaprostol 28 41.1 ± 5.1 53

1.0 mg Alfaprostol 28 29.6 ± 4.0 60

2.0 mg Alfaprostol 28 24.3 ± 1.1 77

3.0 mg Alfaprostol 28 24.8 ± 0.9 70

SE: Standard Error

Table 2: Comparative Efficacy of Alfaprostol and Cloprostenol for Induction of Parturition in

Sows (Data from separate studies)

Treatment N

Interval from
Injection to
Farrowing
(hours, mean ±
SD)

Sows
Farrowing
within Daytime
Hours (%)

Reference

2.0 mg

Alfaprostol
96 25.17 ± 4.12

83% (22-30h

post-injection)
[2][3]

Cloprostenol 20

Gestation Length

(days, mean):

115.0

60% (on the day

following

induction)

[4][5]

Control

(Spontaneous

Farrowing)

18

Gestation Length

(days, mean):

115.8

27.8% (on the

day following

expected date)

[4][5]

SD: Standard Deviation. Note: The data for Alfaprostol and Cloprostenol are from separate

studies and are not from a head-to-head comparison.
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Experimental Protocols
The following is a generalized experimental protocol for a randomized controlled trial

comparing the efficacy of prostaglandin analogues for the induction of parturition in sows,

based on methodologies from the cited studies.

1. Animal Selection and Acclimatization:

Multiparous crossbred sows of similar parity and body condition are selected.[1]

Animals are housed in individual farrowing crates under controlled environmental conditions

(temperature, light cycle).

Sows are allowed an acclimatization period of at least one week before the start of the

experiment.

2. Treatment Allocation and Administration:

Sows are randomly assigned to different treatment groups (e.g., Control, Alfaprostol low

dose, Alfaprostol high dose, Cloprostenol).[1][4][6]

On a predetermined day of gestation (e.g., day 114), treatments are administered via

intramuscular injection in the neck or perivulval region.[4][6] The control group receives a

vehicle injection (e.g., saline or propylene glycol).[1]

3. Data Collection:

The primary endpoint is the interval from injection to the onset of farrowing.[1][2]

Secondary endpoints include the percentage of sows farrowing within a specific timeframe

(e.g., during working hours), farrowing duration, number of live-born piglets, number of

stillborn piglets, and piglet birth weights.[1][4][6]

Behavioral side effects, such as restlessness or bar biting, may also be recorded.[7]

4. Statistical Analysis:
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Data are analyzed using appropriate statistical methods, such as Analysis of Variance

(ANOVA) for continuous data (e.g., interval to farrowing) and Chi-squared tests for

categorical data (e.g., percentage of sows farrowing in a specific timeframe).[2][4]

A p-value of < 0.05 is typically considered statistically significant.[1][4]

Mandatory Visualization
Signaling Pathway of Alfaprostol (as a PGF2α Analogue)

Alfaprostol, a synthetic analogue of Prostaglandin F2α (PGF2α), exerts its effects by binding

to the PGF2α receptor (FP receptor), a G-protein coupled receptor. This interaction initiates a

signaling cascade within the uterine smooth muscle cells, leading to myometrial contractions

and luteolysis, which are crucial for the induction of parturition.[8][9][10]
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Caption: PGF2α signaling pathway for myometrial contraction.

Experimental Workflow for a Comparative Trial

The following diagram illustrates a typical workflow for a randomized controlled trial comparing

different prostaglandin analogues for parturition induction in sows.
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Caption: Workflow of a comparative prostaglandin trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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